Cas no 1806584-07-5 (Methyl 2-bromo-3-(3-chloropropyl)phenylacetate)

• Product Name: Methyl 2-bromo-3-(3-chloropropyl)phenylacetate
• CAS No: 1806584-07-5
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4978003
• Update Time: 2025-06-27

Methyl 2-bromo-3-(3-chloropropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(3-chloropropyl)phenylacetate

• Inchi： 1S/C12H14BrClO2/c1-16-11(15)8-10-5-2-4-9(12(10)13)6-3-7-14/h2,4-5H,3,6-8H2,1H3
• InChI Key： BTELCIACPSXHPE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCCl)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-bromo-3-(3-chloropropyl)phenylacetate

Methyl 2-bromo-3-(3-chloropropyl)phenylacetate: A Novel Compound with Promising Applications in Biomedical Research

Methyl 2-bromo-3-(3-chloropropyl)phenylacetate, with the chemical identifier CAS No. 1806584-07-5, represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical and materials science. This compound belongs to the family of esters, characterized by the presence of a carbonyl group (C=O) connected to an oxygen atom and an aliphatic chain. The molecular structure of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate features a phenyl ring substituted with bromine and chloropropyl groups, which confer distinct chemical and biological properties. Recent studies have highlighted its role as a potential intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies for chronic diseases.

The 2-bromo-3-(3-chloropropyl)phenyl moiety is a critical component of Methyl 2-bromo-3-(3-chloropropyphenylacetate, contributing to its reactivity and functional versatility. The bromine atom at position 2 and the chloropropyl group at position 3 introduce steric and electronic effects that influence the compound's interaction with biological targets. These substitutions are strategically positioned to enhance the compound's ability to modulate enzymatic activity or cellular signaling pathways. In the context of drug discovery, such structural features are often exploited to design molecules with improved pharmacokinetic profiles and reduced toxicity.

Recent advances in synthetic chemistry have enabled the efficient preparation of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate through multi-step organic transformations. One notable approach involves the coupling of brominated phenyl compounds with chloropropyl derivatives under catalytic conditions, yielding the target molecule with high purity. This synthesis method has been optimized to minimize byproducts and ensure scalability for industrial applications. The development of such synthetic routes is critical for the large-scale production of compounds like Methyl 2-bromo-3-(3-chloropropyl)phenylacetate, which are essential for pharmaceutical and biotechnological innovations.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases, which are implicated in various cancers. The compound's ability to undergo hydrolysis under physiological conditions makes it an attractive candidate for prodrug design, where the active metabolite can be released at the site of action. This property is particularly valuable in the treatment of diseases where localized drug delivery is required to minimize systemic side effects.

Another area of interest is the application of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate in the development of polymer-based drug delivery systems. The chloropropyl group can be functionalized to incorporate hydrophilic or hydrophobic segments, enabling the creation of stimuli-responsive materials. These materials can be engineered to release therapeutic agents in response to specific environmental cues, such as pH changes or enzymatic activity. Such smart drug delivery systems are at the forefront of personalized medicine, offering precise control over drug release kinetics.

Studies in Advanced Materials (2022) have explored the use of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate as a building block for the synthesis of biocompatible polymers. The bromine and chloropropyl substituents provide sites for crosslinking or grafting with other functional groups, enhancing the mechanical and thermal stability of the resulting materials. These polymers have potential applications in tissue engineering, where they can serve as scaffolds for cell growth and tissue regeneration. The ability to tailor the properties of such materials through chemical modification underscores the versatility of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate in biomedical applications.

The pharmacological relevance of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate is further supported by its potential to modulate ion channels and membrane receptors. The phenyl ring's hydrophobic nature allows it to interact with lipid bilayers, while the polar groups (bromine and chloropropyl) enable specific binding to target proteins. This dual functionality is critical for the development of compounds that can selectively interfere with pathological processes without affecting normal physiological functions. Ongoing research is focused on identifying the exact molecular targets of this compound and its derivatives to optimize their therapeutic potential.

In the realm of nanotechnology, Methyl 2-bromo-3-(3-chloropropyl)phenylacetate has been investigated as a ligand for the functionalization of nanoparticles. The chloropropyl group can be used to attach targeting moieties, such as antibodies or peptides, enabling the precise delivery of therapeutic agents to diseased cells. This approach has shown promise in the treatment of cancer, where nanoparticles can be designed to accumulate in tumor tissues while sparing healthy cells. The ability to customize the surface chemistry of nanoparticles through such ligands highlights the adaptability of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate in advanced drug delivery systems.

Despite its promising applications, the use of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate is not without challenges. The compound's reactivity and potential for unintended side effects require careful optimization during drug development. Researchers are working to address these issues through computational modeling and high-throughput screening techniques, which allow for the rapid evaluation of molecular interactions and toxicity profiles. These efforts are crucial for ensuring the safety and efficacy of compounds like Methyl 2-bromo-3-(3-chloropropyl)phenylacetate in clinical settings.

Looking ahead, the future of Methyl 2-bromo-3-(3-chloropropyl)phenylacetate lies in its integration into multidisciplinary approaches that combine chemistry, biology, and engineering. Its role as a versatile building block for the synthesis of bioactive molecules and advanced materials is expected to expand further, driven by innovations in synthetic methods and analytical techniques. As the field of biomedical research continues to evolve, compounds like Methyl 2-bromo-3-(3-chloropropyl)phenylacetate will play a pivotal role in addressing complex health challenges and improving patient outcomes.